Cas no 4165-62-2 (Phenol-d5)

Phenol-d5 Properties

Names and Identifiers

• Phen-2,3,4,5,6-d5-ol
• Phenol-d5
• Phenol(ring-d5)
• Phenol-2,3,4,5,6-d5
• Phenol-2,3,4,5,6-d51000µg
• Phen-d5-ol
• PHENOL (2,3,4,5,6-D5)
• AKOS015912633
• 4165-62-2
• Phenol-D6 (D, 98%)
• MFCD00084164
• Phenol D5 (2,3,4,5,6 D5) 100 microg/mL in Acetone
• Q63408938
• Phenol D5 200 microg/mL in Dichloromethane
• Phenol D5 (2,3,4,5,6 D5)
• 2,3,4,5,6-pentadeuteriophenol
• Phenol-2,3,4,5,6-d5, 98 atom % D
• Phenol-2,3,4,5,6 D5; Phenol (ring-D5); Phen-2,3,4,5,6-d5-ol; Phen-d5-ol (7CI,8CI,9CI); 2,3,4,5,6-Pentadeuteriophenol
• PHENOL-D6-D
• Phenol D5 (2,3,4,5,6 D5) 100 microg/mL in Methanol
• (?H?)phenol
• ISWSIDIOOBJBQZ-RALIUCGRSA-N
• Phenol-2,3,4,5,6-d?
• DTXSID30108801
• PHENOL (RING-D5, 98%)
• +Expand

• MDL： MFCD00084164
• InChIKey： ISWSIDIOOBJBQZ-RALIUCGRSA-N
• Inchi： InChI=1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i1D,2D,3D,4D,5D
• SMILES： C1([2H])=C([2H])C([2H])=C(C([2H])=C1[2H])O

Computed Properties

• Exact Mass: 99.07320
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.073248540g/mol
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.39220
• PSA: 20.23000
• Boiling Point: 182 °C(lit.)
• Melting Point: 40-42 °C(lit.)
• Flash Point: 175 °F
• Color/Form: Not determined
• Stability/Shelf Life: Stable, but may be moisture sensitive. May be light sensitive. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 1.127 g/mL at 25 °C